Cas no 1021115-52-5 (3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1021115-52-5
• MF: C₁₈H₂₀N₆O₂S
• MW: 384.455401420593
• CID: 6044920
• PubChem ID: 42111957
• Update Time: 2025-10-29

3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• 3-methyl-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• 3-methyl-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• F5238-0094
• VU0638447-1
• AKOS024502211
• 1021115-52-5

• Inchi： 1S/C18H20N6O2S/c1-14-3-2-4-16(13-14)27(25,26)21-12-11-20-17-5-6-18(24-23-17)22-15-7-9-19-10-8-15/h2-10,13,21H,11-12H2,1H3,(H,20,23)(H,19,22,24)
• InChI Key： APDOBYYERMTOKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCCNC1=CC=C(N=N1)NC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 384.13684508g/mol
• Monoisotopic Mass: 384.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on 3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

3-Methyl-N-[2-({6-[(Pyridin-4-Yl)Amino]Pyridazin-3-Yl}Amino)Ethyl]Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1021115-52-5, known as 3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in inhibiting specific enzymatic pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of 3-methyl-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with a methyl group. The pyridazine ring, a key structural component, is connected via an amino group to a pyridine moiety. This arrangement creates a highly conjugated system, which enhances the molecule's stability and reactivity. The presence of nitrogen atoms in both the pyridine and pyridazine rings contributes to its ability to form hydrogen bonds, a property that is crucial for its bioavailability and interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. A study published in 2023 demonstrated an efficient route for its preparation using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. The synthesis involves the coupling of the pyridazine derivative with the sulfonamide group under optimized conditions. This method not only enhances the scalability of production but also ensures the purity of the final product, which is essential for its application in pharmaceuticals.

The biological activity of 3-methyl-N-[2-{[6-(pyridin-4-yllamino)pyridazin-3-yllamino}ethyl]benzenesulfonamide has been extensively studied. In vitro assays have shown that it exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has opened avenues for its use in treating neurological disorders such as epilepsy and chronic pain.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as organic semiconductors and sensors. Its electronic properties, including high electron mobility and strong fluorescence emission, make it suitable for applications in optoelectronics and bioimaging. Recent advancements in nanotechnology have further expanded its utility by incorporating it into nanoparticles for targeted drug delivery systems.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-methyl-N-[2-{[6-(pyridin-4-yllamino)pyridazin-3-yllamino}ethyl]benzenesulfonamide demonstrates low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and metabolization pathways in vivo.

Looking ahead, the development of this compound into clinically relevant therapeutics will depend on optimizing its pharmacokinetic properties while maintaining its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.